Carboxylic acids and derivatives

Carboxylic acids and their derivatives are fundamental building blocks in organic chemistry, widely utilized in various industries including pharmaceuticals, agrochemicals, and materials science. These compounds feature a carboxyl group (-COOH) attached to an alkyl or aryl moiety, which endows them with unique chemical properties such as acidity and the ability to participate in nucleophilic acyl substitutions. Common derivatives include esters, amides, and anhydrides, each offering distinct functional groups for diverse applications. For instance, carboxylic acids can be converted into esters through esterification reactions, enhancing their solubility and reactivity in organic synthesis processes. Their versatile nature makes them indispensable in the development of drugs, polymers, surfactants, and more.
Carboxylic acids and derivatives
Carboxylic acid derivatives Amino acids, peptides, and analogues Cyclopropanecarboxylic acids and derivatives 2-heteroaryl carboxamides Alpha amino acids and derivatives Pentacarboxylic acids and derivatives Histidine and derivatives Alpha-halocarboxylic acids and derivatives Dicarboxylic acids and derivatives D-alpha-amino acids Alpha amino acids Kainoids Carboxylic acids Acrylic acids and derivatives Isoleucine and derivatives Proline and derivatives Tetracarboxylic acids and derivatives Tricarboxylic acids and derivatives Aspartic acid and derivatives L-alpha-amino acids Carboxylic acid esters Dipeptides N-acyl-L-alpha-amino acids Asparagine and derivatives Alpha amino acid amides Oligopeptides Glutamic acid and derivatives Alpha amino acid esters Beta amino acids and derivatives N-acyl-alpha amino acids N-acyl-alpha amino acids and derivatives Leucine and derivatives Methyl esters Tyrosine and derivatives Hexacarboxylic acids and derivatives Phenylalanine and derivatives Peptides N-acetyl-2-arylethylamines S-sulfo-L-cysteines Cysteine and derivatives Cyclic peptides Enoate esters Primary carboxylic acid amides L-cysteine-S-conjugates Gamma amino acids and derivatives Hydrazinecarboxylic acids and derivatives Serine and derivatives Delta amino acids and derivatives Alpha-halocarboxylic acids Valine and derivatives Arginine and derivatives Acetohydroxamic acids Acetamides Acylals Alanine and derivatives Peroxycarboxylic acids and derivatives Methionine and derivatives Glutamine and derivatives Fumonisins N-hydroxyl-alpha-amino acids Amatoxins Secondary carboxylic acid amides N-carbamoyl-alpha amino acids Carboxylic acid salts Alpha-halocarboxylic acid derivatives N-substituted carboxylic acid imides Alpha-imino acid and derivatives Monocarboxylic acids and derivatives 1,2-diacyl-1-alkylhydrazines Alpha-amino acyl ester of carbohydrates Cyclopropanecarboxylic acids Enol esters Peroxycarboxylic acids Diacylhydrazines Tertiary carboxylic acid amides Methylcarbamates N-formyl-alpha amino acids Glycosyl-amino acids
  • Methoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals
    Methoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
  • Melamine-Related Contaminations in Pharmaceuticals: A Growing Concern
    Melamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
  • Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications
    Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
  • Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems
    Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
  • Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications
    Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...